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Compound of Interest

Compound Name: Isobatatasin |

Cat. No.: B1216489

Topic: In-Vitro Anticancer Activity of Dioscorea batatas and Ipomoea batatas Extracts
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct quantitative data and protocols for the isolated compound Isobatatasin | are
not available in the current scientific literature. The following information is based on studies of
crude and fractionated extracts from Dioscorea batatas (Chinese Yam) and Ipomoea batatas
(Sweet Potato), from which batatasins are derived. This information is intended to guide
research into the potential anticancer properties of these plant extracts.

Introduction

Recent studies have highlighted the potential of extracts from Dioscorea batatas and Ipomoea
batatas as sources of bioactive compounds with anticancer properties. These extracts have
been shown to inhibit the proliferation of various cancer cell lines and induce apoptosis through
the modulation of key signaling pathways. These notes provide a summary of the available
data on the in-vitro efficacy of these extracts and detailed protocols for relevant experimental
procedures.

Data Presentation: Cytotoxicity of Ipomoea batatas
Extracts

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Ipomoea batatas extracts against various cancer cell lines. It is important to note that IC50
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values can vary depending on the specific extract preparation, cell line, and assay conditions.

Cancer Cell Line Extract Type IC50 Value Reference
Breast Cancer
MDAMB-231 Ethanolic fruit extract ~125 pg/mL [1]
Acidified ethanol )
Concentration-
MCF-7 extract of purple- [2]

fleshed sweet potato

dependent inhibition

Gastric Cancer

Acidified ethanol

Concentration-
SNU-1 extract of purple- o [2]
dependent inhibition
fleshed sweet potato
Fractionated leaf
MGC803 15.17 mg/L [3][4]

extract (SM-B)

Colon Cancer

WiDr

(adenocarcinoma)

Acidified ethanol
extract of purple-

fleshed sweet potato

Concentration-

dependent inhibition

[2]

Liver Cancer

Fractionated leaf

Hep3B 165.47 mg/L 3[4
P extract (SM-B) 9 Bl
Lung Cancer
Fractionated leaf
A549 72.64 mg/L [3114]

extract (SM-B)

Signaling Pathways

Extracts from Dioscorea batatas and Ipomoea batatas have been shown to exert their

anticancer effects by modulating several key signaling pathways.
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NF-kB Signaling Pathway

Extracts from Dioscorea batatas have been demonstrated to suppress the expression of
Nuclear Factor-kappa B (NF-kB), a key regulator of inflammation and cell proliferation.[5]
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Start: Plant Material Collection
Seed cells in 96-well plates

(e.g., 1x1074 cells/well) and incubate overnight

of the plant extract

Wash with distilled water ] _ ]
Treat cells with various concentrations

( Shade-dry the plant material )

Incubate for a specified duration

(e.g., 24, 48, or 72 hours)

( Grind into a fine powder)

Add MTT reagent to each well

\L and incubate

Ethanolic extraction (e.g., 95% ethanol)
with shaking

( Dissolve formazan crystals with DMSO )

. ¢

Concentrate the extract using a
rotary vacuum evaporator Measure absorbance at 590 nm

!

Store at 4°C for future use Calculate cell viability and IC50 value

!

End: Concentrated Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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